5-(2-hydroxybenzylidene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-hydroxyphenyl)methylidene]-3-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15NO3S2/c1-22-14-8-6-12(7-9-14)11-19-17(21)16(24-18(19)23)10-13-4-2-3-5-15(13)20/h2-10,20H,11H2,1H3/b16-10-
• InChI Key: ZHLRZJUPPJIZBA-YBEGLDIGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3O)SC2=S
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=C3O)/SC2=S
• Molecular Formula: C18H15NO3S2
• Molecular Weight: 357.5 g/mol

Description

5-(2-hydroxybenzylidene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound is commonly referred to as "HMTT" and belongs to the thiazolidinone family of compounds.

Mechanism of Action

The mechanism of action of HMTT is not fully understood. However, studies have shown that HMTT exerts its effects by modulating various signaling pathways and enzymes involved in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that HMTT exhibits various biochemical and physiological effects. HMTT has been shown to inhibit the growth of cancer cells, reduce inflammation, inhibit bacterial and viral growth, and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

HMTT has several advantages for lab experiments. It is readily available, stable, and easy to synthesize. However, HMTT has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of HMTT. Further studies are needed to fully understand the mechanism of action of HMTT. Additionally, studies are needed to determine the optimal dosage and administration route for HMTT in various diseases. Furthermore, studies are needed to investigate the potential side effects of HMTT and its long-term safety profile. Finally, studies are needed to investigate the potential synergistic effects of HMTT with other compounds in various diseases.

Synthesis Methods

The synthesis of HMTT involves the condensation reaction between 2-hydroxybenzaldehyde and 4-methoxybenzyl isothiocyanate in the presence of a base. The reaction yields HMTT as a yellow crystalline solid.

Scientific Research Applications

HMTT has been studied for its potential therapeutic applications in various diseases. Studies have shown that HMTT exhibits anti-inflammatory, anti-cancer, anti-bacterial, anti-viral, and anti-diabetic properties.